Cas no 1021213-02-4 (ethyl 2-{2-[5-(benzyloxy)-4-oxo-1,4-dihydropyridine-2-amido]-1,3-thiazol-4-yl}acetate)
ethyl 2-{2-[5-(benzyloxy)-4-oxo-1,4-dihydropyridine-2-amido]-1,3-thiazol-4-yl}acetate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-{2-[5-(benzyloxy)-4-oxo-1,4-dihydropyridine-2-amido]-1,3-thiazol-4-yl}acetate
- ethyl 2-[2-[(4-oxo-5-phenylmethoxy-1H-pyridine-2-carbonyl)amino]-1,3-thiazol-4-yl]acetate
- 4-Thiazoleacetic acid, 2-[[[1,4-dihydro-4-oxo-5-(phenylmethoxy)-2-pyridinyl]carbonyl]amino]-, ethyl ester
- AKOS005757257
- VU0641690-1
- ethyl 2-(2-(5-(benzyloxy)-4-oxo-1,4-dihydropyridine-2-carboxamido)thiazol-4-yl)acetate
- F5318-0133
- AKOS024506491
- 1021213-02-4
-
- Inchi: 1S/C20H19N3O5S/c1-2-27-18(25)8-14-12-29-20(22-14)23-19(26)15-9-16(24)17(10-21-15)28-11-13-6-4-3-5-7-13/h3-7,9-10,12H,2,8,11H2,1H3,(H,21,24)(H,22,23,26)
- InChI Key: IGHUWYSVSRXHOF-UHFFFAOYSA-N
- SMILES: S1C=C(CC(OCC)=O)N=C1NC(C1NC=C(OCC2=CC=CC=C2)C(=O)C=1)=O
Computed Properties
- Exact Mass: 413.10454189g/mol
- Monoisotopic Mass: 413.10454189g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 29
- Rotatable Bond Count: 9
- Complexity: 688
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 135Ų
Experimental Properties
- Density: 1.38±0.1 g/cm3(Predicted)
- pka: 7.56±0.69(Predicted)
ethyl 2-{2-[5-(benzyloxy)-4-oxo-1,4-dihydropyridine-2-amido]-1,3-thiazol-4-yl}acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5318-0133-2μmol |
ethyl 2-{2-[5-(benzyloxy)-4-oxo-1,4-dihydropyridine-2-amido]-1,3-thiazol-4-yl}acetate |
1021213-02-4 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5318-0133-5μmol |
ethyl 2-{2-[5-(benzyloxy)-4-oxo-1,4-dihydropyridine-2-amido]-1,3-thiazol-4-yl}acetate |
1021213-02-4 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5318-0133-10μmol |
ethyl 2-{2-[5-(benzyloxy)-4-oxo-1,4-dihydropyridine-2-amido]-1,3-thiazol-4-yl}acetate |
1021213-02-4 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5318-0133-20μmol |
ethyl 2-{2-[5-(benzyloxy)-4-oxo-1,4-dihydropyridine-2-amido]-1,3-thiazol-4-yl}acetate |
1021213-02-4 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5318-0133-1mg |
ethyl 2-{2-[5-(benzyloxy)-4-oxo-1,4-dihydropyridine-2-amido]-1,3-thiazol-4-yl}acetate |
1021213-02-4 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5318-0133-2mg |
ethyl 2-{2-[5-(benzyloxy)-4-oxo-1,4-dihydropyridine-2-amido]-1,3-thiazol-4-yl}acetate |
1021213-02-4 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5318-0133-3mg |
ethyl 2-{2-[5-(benzyloxy)-4-oxo-1,4-dihydropyridine-2-amido]-1,3-thiazol-4-yl}acetate |
1021213-02-4 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5318-0133-4mg |
ethyl 2-{2-[5-(benzyloxy)-4-oxo-1,4-dihydropyridine-2-amido]-1,3-thiazol-4-yl}acetate |
1021213-02-4 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5318-0133-5mg |
ethyl 2-{2-[5-(benzyloxy)-4-oxo-1,4-dihydropyridine-2-amido]-1,3-thiazol-4-yl}acetate |
1021213-02-4 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5318-0133-10mg |
ethyl 2-{2-[5-(benzyloxy)-4-oxo-1,4-dihydropyridine-2-amido]-1,3-thiazol-4-yl}acetate |
1021213-02-4 | 10mg |
$79.0 | 2023-09-10 |
ethyl 2-{2-[5-(benzyloxy)-4-oxo-1,4-dihydropyridine-2-amido]-1,3-thiazol-4-yl}acetate Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on ethyl 2-{2-[5-(benzyloxy)-4-oxo-1,4-dihydropyridine-2-amido]-1,3-thiazol-4-yl}acetate
Ethyl 2-{2-[5-(Benzyloxy)-4-Oxo-1,4-Dihydropyridine-2-Amido]-1,3-Thiazol-4-Yl}Acetate: A Comprehensive Overview
Ethyl 2-{2-[5-(benzyloxy)-4-oxo-1,4-dihydropyridine-2-amido]-1,3-thiazol-4-yl}acetate (CAS No: 1021213-02-4) is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate molecular structure, which includes a thiazole ring, a dihydropyridine moiety, and an ester group. The presence of these functional groups makes it a versatile molecule with applications in drug design and material science.
Recent studies have highlighted the importance of compounds like ethyl 2-{...} acetate in the development of novel therapeutic agents. Researchers have focused on the benzyloxy group within the molecule, which plays a crucial role in modulating the compound's pharmacokinetic properties. The dihydropyridine moiety, on the other hand, has been shown to exhibit significant bioactivity, particularly in anti-inflammatory and antioxidant assays.
The synthesis of ethyl 2-{...} acetate involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the thiazole ring and the subsequent introduction of the dihydropyridine amide group. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.
One of the most promising applications of this compound lies in its potential as a drug delivery agent. The ester group in ethyl 2-{...} acetate allows for controlled release mechanisms, making it an ideal candidate for targeted drug delivery systems. Additionally, its thiazole core has been shown to enhance cellular uptake, further enhancing its suitability for pharmaceutical applications.
Recent advancements in computational chemistry have enabled researchers to predict the bioavailability and metabolism of ethyl 2-{...} acetate with greater accuracy. These studies suggest that the compound has favorable pharmacokinetic profiles, making it a strong candidate for further preclinical testing.
In conclusion, ethyl 2-{...} acetate (CAS No: 1021213-02-4) represents a cutting-edge molecule with vast potential in both academic research and industrial applications. Its unique structure and functional groups make it a valuable tool for advancing drug discovery and material science.
1021213-02-4 (ethyl 2-{2-[5-(benzyloxy)-4-oxo-1,4-dihydropyridine-2-amido]-1,3-thiazol-4-yl}acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)